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Compound of Interest

Compound Name: 4-Bromobenzylamine

Cat. No.: B181089 Get Quote

An In-depth Technical Guide on the Physical Characteristics of (4-bromophenyl)methanamine

Introduction
(4-bromophenyl)methanamine, also known as 4-bromobenzylamine, is an organic compound

with the chemical formula C₇H₈BrN.[1][2] It is a substituted benzylamine and serves as a

valuable building block in organic synthesis, particularly in the development of pharmaceutical

and agrochemical compounds. This technical guide provides a comprehensive overview of the

core physical characteristics of (4-bromophenyl)methanamine, outlines standard experimental

protocols for their determination, and presents a logical workflow for its physical

characterization. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Core Physical and Chemical Properties
The fundamental physical and chemical properties of (4-bromophenyl)methanamine are

summarized in the table below. These parameters are crucial for its handling, storage, and

application in various chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b181089?utm_src=pdf-interest
https://www.benchchem.com/product/b181089?utm_src=pdf-body
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₈BrN [1][2][3]

Molecular Weight 186.05 g/mol [1][2][3][4]

Appearance

White to almost white solid;

Clear colorless to light yellow

liquid

[1][5][6]

Melting Point 20 °C to 25 °C [1][2][3][5][7][8]

Boiling Point
250 °C (at atmospheric

pressure)
[1][2][5]

110-112 °C (at 30 mmHg) [3][7][8]

Density
1.473 g/mL to 1.481 g/cm³ (at

20-25 °C)
[1][2][3][7][8]

Solubility in Water Very soluble [1]

Flash Point >110 °C (>230 °F) [3][7][8][9]

pKa 8.85 ± 0.10 (Predicted) [3]

Refractive Index 1.5855 - 1.5875 [3]

CAS Number 3959-07-7 [1][2][3][4][7]

Experimental Protocols for Physical
Characterization
Standardized methods are employed to determine the physical properties of chemical

compounds like (4-bromophenyl)methanamine. Below are detailed methodologies for key

experiments.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid (4-

bromophenyl)methanamine transitions to a liquid.
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Apparatus: Melting point apparatus (e.g., Thomas-Hoover or Mel-Temp), capillary tubes,

thermometer.

Procedure:

A small, dry sample of (4-bromophenyl)methanamine is finely powdered.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the entire sample has melted is recorded as the final melting

point. The melting point is reported as this range.

Boiling Point Determination (Distillation Method)
Objective: To determine the temperature at which the vapor pressure of liquid (4-

bromophenyl)methanamine equals the atmospheric pressure.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

A sample of (4-bromophenyl)methanamine is placed in the distillation flask along with

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser.

The sample is heated gently using the heating mantle.
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As the liquid boils and the vapor rises, the temperature on the thermometer will increase

and then stabilize.

The constant temperature at which the liquid condenses on the thermometer and drips

into the condenser is recorded as the boiling point.

For vacuum distillation (as indicated for 110-112 °C at 30 mmHg), the apparatus is

connected to a vacuum source, and the pressure is maintained at the desired level.[3][7]

[8]

Density Determination (Pycnometer Method)
Objective: To determine the mass per unit volume of (4-bromophenyl)methanamine.

Apparatus: Pycnometer (a small glass flask with a precise volume), analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

The pycnometer is filled with the liquid (4-bromophenyl)methanamine, ensuring no air

bubbles are present. The temperature is recorded.

The filled pycnometer is weighed.

The pycnometer is emptied, cleaned, and filled with a reference substance of known

density (e.g., distilled water) at the same temperature.

The pycnometer filled with the reference substance is weighed.

The density of (4-bromophenyl)methanamine is calculated using the formula: Density =

(mass of sample / mass of reference substance) * density of reference substance

Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a

chemical sample such as (4-bromophenyl)methanamine.
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Caption: Workflow for the Physical Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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